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Compound of Interest

Compound Name: 2,3-Dibromopropionyl chloride

Cat. No.: B092009 Get Quote

2,3-Dibromopropionyl chloride is a highly reactive acyl chloride that serves as a valuable

intermediate in the synthesis of a wide array of complex organic molecules. Its bifunctional

nature, possessing both a reactive acid chloride and two bromine atoms, allows for a diverse

range of chemical transformations. This makes it a key component in the construction of

heterocyclic compounds and in the introduction of the 2,3-dibromopropionyl moiety into various

molecular scaffolds. This guide aims to equip researchers, scientists, and drug development

professionals with the essential technical knowledge to effectively and safely utilize this reagent

in their work.

Commercial Availability and Supplier Specifications
A multitude of chemical suppliers offer 2,3-Dibromopropionyl chloride, typically with purities

ranging from 95% to over 98%. When selecting a supplier, it is crucial to consider not only the

purity but also the available quantities, packaging, and the comprehensiveness of the provided

technical and safety documentation. Below is a comparative table of prominent commercial

suppliers.
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Supplier
Product
Number(s)

Purity Appearance
Additional
Notes

Sigma-Aldrich 359426 97% Liquid

Detailed safety

and handling

information

available.[1]

TCI America D3288 >98.0% (T)

White to Yellow

to Green clear

liquid

Available in

various

quantities.

Thermo Scientific

Chemicals

AC433410050,

AC433410250
97%

Clear colorless to

yellow liquid

Originally part of

the Acros

Organics

portfolio.[2]

Otto Chemie Pvt.

Ltd.
D 2538 98%

White to yellow

to green

States

application in

diaminopropiona

nilides synthesis.

[3]

Aarnee

International
- 95.00% Min.

Yellow to Brown

clear liquid

Provides detailed

physical property

specifications.[4]

Scimplify - - -

A manufacturer

and distributor

offering

competitive

pricing.[5]

ChemicalBook -
Varies by

supplier
Varies

A platform

connecting

various Chinese

suppliers.[6]
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Synthesis and Manufacturing Process: A
Mechanistic Perspective
An understanding of the synthesis of 2,3-Dibromopropionyl chloride is beneficial for

assessing its purity and potential impurities. A common industrial process involves the

bromination of acrylic acid, followed by chlorination of the resulting 2,3-dibromopropionic acid.

[7][8] The use of an iron catalyst is a key inventive feature in some patented processes, leading

to high yield and purity.[7][8]

Patented Synthesis Protocol
A widely cited method for the preparation of 2,3-Dibromopropionyl chloride is detailed in US

Patent 5,344,977.[7] The process is a one-pot synthesis that ensures high yield and purity.

Experimental Protocol:

Bromination of Acrylic Acid: Charge a suitable reactor with 224g of bromine at 15-20°C.

With stirring, uniformly add 100g of acrylic acid over a period of 8 hours. The reaction is

exothermic, and the temperature will rise, causing the mixture to reflux.

After the addition is complete, continue stirring for 30 minutes at 64-66°C to yield a melt of

2,3-dibromopropionic acid.

Catalyst Addition: To this melt, add 1.1g of a 40% aqueous solution of iron(III) chloride.

Chlorination: With continuous stirring, uniformly add 191g of thionyl chloride (a 15% excess)

to the melt at 65°C over 5 hours.

Continue stirring for approximately 1 hour at 65°C until the evolution of gas (sulfur dioxide

and hydrogen chloride) ceases.

Work-up: The volatile components are removed by evacuating the system at 65°C to 25

mbar for about 1.5 hours.

This process yields approximately 344g of 2,3-Dibromopropionyl chloride with a purity of

98-99%.[7][8]
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Synthesis Workflow Diagram
The following diagram illustrates the key steps in the industrial synthesis of 2,3-
Dibromopropionyl chloride.
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Bromination
(Reflux)

Bromine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,3-二溴丙酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]

2. 433410250 [thermofisher.com]
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3. 2,3-Dibromopropionyl chloride, 98% 18791-02-1 - Manufacturers & Suppliers in India with
worldwide shipping. [ottokemi.com]

4. aarneeinternational.com [aarneeinternational.com]

5. 2,3-Dibromopropionyl chloride Online | 2,3-Dibromopropionyl chloride Manufacturer and
Suppliers [scimplify.com]

6. 2,3-Dibromopropionyl chloride | 18791-02-1 [chemicalbook.com]

7. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google
Patents [patents.google.com]

8. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl chloride - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Introduction: The Synthetic Utility of a Versatile Building
Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092009#commercial-suppliers-of-2-3-
dibromopropionyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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